Cas no 428475-89-2 (3,5-dichloro-4-[(4-fluorophenyl)methoxy]benzaldehyde)

• Product Name: 3,5-dichloro-4-[(4-fluorophenyl)methoxy]benzaldehyde
• CAS No: 428475-89-2
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• CID: 3082943
• PubChem ID: 883046
• Update Time: 2025-04-21

3,5-dichloro-4-[(4-fluorophenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-(4-fluoro-benzyloxy)-benzaldehyde
• 3,5-dichloro-4-[(4-fluorophenyl)methoxy]benzaldehyde
• CS-0117254
• 3,5-dichloro-4-[(4-fluorobenzyl)oxy]benzaldehyde
• 3,5-Dichloro-4-((4-fluorobenzyl)oxy)benzaldehyde
• AKOS000287543
• 428475-89-2
• STK198726

• Inchi： 1S/C14H9Cl2FO2/c15-12-5-10(7-18)6-13(16)14(12)19-8-9-1-3-11(17)4-2-9/h1-7H,8H2
• InChI Key： NZTQMLGXHHODHM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=C(C=1OCC1C=CC(=CC=1)F)Cl

Computed Properties

• Exact Mass: 297.9963631Da
• Monoisotopic Mass: 297.9963631Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes